Cas no 306978-19-8 (5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE)

• Product Name: 5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE
• CAS No: 306978-19-8
• MF: C₂₅H₂₂O₃S₂
• MW: 434.570384502411
• CID: 5155758
• Update Time: 2025-06-08

5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE
• 2-[(benzenesulfonyl)methyl]-5-phenyl-3-(phenylsulfanyl)cyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 5-phenyl-2-[(phenylsulfonyl)methyl]-3-(phenylthio)-

• Inchi： 1S/C25H22O3S2/c26-24-16-20(19-10-4-1-5-11-19)17-25(29-21-12-6-2-7-13-21)23(24)18-30(27,28)22-14-8-3-9-15-22/h1-15,20H,16-18H2
• InChI Key： LATLKJNZKMSGOO-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2=CC=CC=C2)CC(SC2=CC=CC=C2)=C1CS(C1=CC=CC=C1)(=O)=O

Additional information on 5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE

Introduction to 5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE (CAS No. 306978-19-8) and Its Emerging Applications in Chemical Biology

The compound 5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE, identified by its CAS number 306978-19-8, represents a structurally complex molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its molecular architecture, featuring a cyclohexenone core adorned with phenyl, phenylsulfanyl, and phenylsulfonyl substituents, positions it as a versatile scaffold for designing novel bioactive entities.

Recent advancements in drug discovery have underscored the importance of heterocyclic compounds, particularly those incorporating sulfur-containing moieties, due to their ability to modulate biological pathways through precise interactions with target proteins and enzymes. The presence of multiple aromatic rings in 5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE enhances its potential for binding affinity and selectivity, making it a promising candidate for further exploration.

In the context of modern medicinal chemistry, the compound's unique structural features have garnered attention for their potential applications in developing treatments for various diseases. For instance, the sulfanyl and sulfonyl groups are well-known for their role in facilitating hydrogen bonding and hydrophobic interactions, which are critical for optimizing drug-receptor interactions. This has led to its investigation as a lead compound in the synthesis of inhibitors targeting key enzymes involved in metabolic disorders and inflammatory pathways.

Recent studies have demonstrated that derivatives of cyclohexenone derivatives exhibit notable pharmacological properties. Specifically, modifications at the 3-position of the cyclohexenone ring can significantly alter the compound's bioactivity. The introduction of a phenylsulfanyl group at the 3-position and a phenylsulfonyl methyl group at the 2-position in 5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE appears to enhance its binding affinity to certain protein targets, as evidenced by computational modeling studies. These studies suggest that such structural motifs can be exploited to develop more potent and selective therapeutic agents.

The compound's potential extends beyond traditional pharmacological applications. Researchers are increasingly exploring its utility in materials science, particularly in the development of organic semiconductors and liquid crystals. The rigid aromatic system combined with sulfur-containing groups contributes to enhanced thermal stability and electronic properties, making it a candidate for advanced material formulations.

From a synthetic chemistry perspective, 5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE serves as an intriguing building block for constructing more complex molecules. The presence of multiple functional handles allows for diverse chemical transformations, enabling chemists to tailor its properties for specific applications. This flexibility has been leveraged in multi-step syntheses aimed at generating novel analogs with enhanced bioactivity or improved pharmacokinetic profiles.

The growing interest in this compound is also driven by its compatibility with modern drug discovery technologies. High-throughput screening (HTS) platforms have been utilized to assess the bioactivity of 5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE against various disease-related targets. Preliminary results indicate promising interactions with enzymes implicated in cancer progression and neurodegenerative diseases, warranting further investigation.

In conclusion, 5-PHENYL-3-(PHENYLSULFANYL)-2-[(PHENYLSULFONYL)METHYL]-2-CYCLOHEXEN-1-ONE (CAS No. 306978-19-8) represents a structurally fascinating molecule with broad applications across chemical biology and pharmaceutical research. Its unique combination of aromatic rings and sulfur-containing substituents positions it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a significant role in advancing our understanding of disease mechanisms and treatment strategies.